Cas no 202114-63-4 (Linoleic Acid-13C18 ethyl ester)

Linoleic Acid-13C18 ethyl ester is a stable isotope-labeled compound used as an internal standard in lipidomics and metabolic research. The 13C18 labeling ensures high precision in quantitative mass spectrometry analyses by eliminating interference from endogenous linoleic acid. Its ethyl ester form enhances solubility in organic solvents, facilitating sample preparation. This compound is particularly valuable for tracing lipid metabolism, studying fatty acid oxidation, and investigating dietary lipid absorption. The high isotopic purity (>99%) and chemical stability make it a reliable tool for accurate quantification in complex biological matrices. Its application spans nutritional science, clinical research, and pharmaceutical development.

Linoleic Acid-13C18 ethyl ester structure

202114-63-4 structure

Product Name:Linoleic Acid-13C18 ethyl ester

CAS No:202114-63-4

MF:C₂₀H₃₆O₂

MW:326.37

CID:4762727

PubChem ID:155903783

Update Time:2025-05-27

Linoleic Acid-13C18 ethyl ester Chemical and Physical Properties

Names and Identifiers

- CID 155903783
- Linoleic Acid-13C18 ethyl ester
- (9Z,12Z)-9,12-octadecadienoic-1,2,3,4,5,6,7,8,9,10,11,12,13,14,15,16,17,18-13C18 acid, ethyl ester
- Ethyl linoleate-13C18
- CS-0203838
- DA-53038
- PD124715
- LINOLEIC ACID (18:2), ETHYL ESTER (LINOLEATE-U-13C18, 98%) 95%+ PURE
- HY-W013812S
- Ethyl (9Z,12Z)-(1,2,3,4,5,6,7,8,9,10,11,12,13,14,15,16,17,18-13C18)octadeca-9,12-dienoate
- 202114-63-4
- Inchi： 1S/C20H36O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22-4-2/h8-9,11-12H,3-7,10,13-19H2,1-2H3/b9-8-,12-11-/i1+1,3+1,5+1,6+1,7+1,8+1,9+1,10+1,11+1,12+1,13+1,14+1,15+1,16+1,17+1,18+1,19+1,20+1
- InChI Key： FMMOOAYVCKXGMF-CEXBWJPNSA-N
- SMILES： O(CC)[13C]([13CH2][13CH2][13CH2][13CH2][13CH2][13CH2][13CH2]/[13CH]=[13CH]\[13CH2]/[13CH]=[13CH]\[13CH2][13CH2][13CH2][13CH2][13CH3])=O

Computed Properties

Exact Mass: 326.33191742g/mol
Monoisotopic Mass: 326.33191742g/mol
Isotope Atom Count: 18
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 22
Rotatable Bond Count: 16
Complexity: 292
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
XLogP3: 7.3
Topological Polar Surface Area: 26.3

Linoleic Acid-13C18 ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Larodan	78-1855-7-25mg	Ethyl Linoleate (U-13C18 98%)	202114-63-4	>95%	25mg	€288.00	2025-03-07

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Additional information on Linoleic Acid-13C18 ethyl ester

Recent Advances in the Application of Linoleic Acid-13C18 Ethyl Ester (CAS: 202114-63-4) in Biomedical Research

Linoleic Acid-13C18 ethyl ester (CAS: 202114-63-4), a stable isotope-labeled derivative of linoleic acid, has emerged as a critical tool in metabolic and lipidomic research. This compound, enriched with 13C isotopes, enables precise tracking of fatty acid metabolism and incorporation into complex lipid pathways. Recent studies have highlighted its utility in elucidating the role of linoleic acid in inflammation, cellular signaling, and disease progression, particularly in cardiovascular and metabolic disorders.

A 2023 study published in the Journal of Lipid Research utilized Linoleic Acid-13C18 ethyl ester to investigate the dynamics of linoleic acid metabolism in human hepatocytes. The research team employed advanced mass spectrometry techniques to trace the incorporation of 13C-labeled linoleic acid into phospholipids and triglycerides. Their findings revealed distinct metabolic fates of linoleic acid in normal versus steatotic hepatocytes, providing new insights into lipid dysregulation in non-alcoholic fatty liver disease (NAFLD).

In the field of cancer research, a recent breakthrough study demonstrated the application of this labeled compound in tracking lipid remodeling in tumor microenvironments. Researchers observed preferential uptake of Linoleic Acid-13C18 ethyl ester by cancer-associated fibroblasts, suggesting a potential role of linoleic acid metabolism in tumor-stroma interactions. These findings, published in Cell Metabolism, open new avenues for understanding cancer metabolism and developing targeted therapies.

From a technical perspective, the synthesis and purification of Linoleic Acid-13C18 ethyl ester have seen significant improvements. A 2024 patent application describes an optimized enzymatic esterification process that achieves >99% isotopic purity while maintaining high chemical yield. This advancement addresses previous challenges in producing large quantities of the labeled ester for clinical and preclinical studies.

The compound has also found applications in nutritional studies investigating essential fatty acid requirements. Recent clinical trials using Linoleic Acid-13C18 ethyl ester as a tracer have provided quantitative data on linoleic acid absorption and conversion rates in different population groups. These studies are contributing to refined dietary recommendations for essential fatty acids.

Looking forward, the unique properties of Linoleic Acid-13C18 ethyl ester position it as a valuable tool for emerging research areas such as lipidomics-based biomarker discovery and the development of personalized nutrition strategies. Its ability to provide precise metabolic data makes it particularly relevant for studies investigating the gut-brain axis and the role of lipids in neurological disorders.